Cas no 1346608-65-8 (2-fluoro-3-(propan-2-yloxy)benzoic acid)

• Product Name: 2-fluoro-3-(propan-2-yloxy)benzoic acid
• CAS No: 1346608-65-8
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD28356761
• CID: 4591320
• PubChem ID: 121229089
• Update Time: 2024-11-04

2-fluoro-3-(propan-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-isopropoxybenzoic acid
• 2-fluoro-3-propan-2-yloxybenzoic acid
• D95146
• 2-fluoro-3-(propan-2-yloxy)benzoic acid
• 1346608-65-8
• CS-0154153
• EN300-399428
• SCHEMBL17908073
• 2-Fluoro-3-(1-methylethoxy)benzoic acid
• DTXSID501281137
• MFCD28356761
• AS-75802
• Z2865332346
• AKOS027425452
• DB-182139
• 2-Fluoro-3-isopropoxybenzoicacid

• MDL： MFCD28356761
• Inchi： 1S/C10H11FO3/c1-6(2)14-8-5-3-4-7(9(8)11)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： ADISUGFAMDFUHD-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1OC(C)C

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5